2-((3-((2-Methoxyethoxy)carbonyl)-2-methylbenzofuran-5-yl)oxy)propanoic acid

• IUPAC Name: 2-[[3-(2-methoxyethoxycarbonyl)-2-methyl-1-benzofuran-5-yl]oxy]propanoic acid
• InChI: InChI=1S/C16H18O7/c1-9-14(16(19)21-7-6-20-3)12-8-11(4-5-13(12)23-9)22-10(2)15(17)18/h4-5,8,10H,6-7H2,1-3H3,(H,17,18)
• InChI Key: ODAPTVSSFGLOLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(C)C(=O)O)C(=O)OCCOC
• Molecular Formula: C16H18O7
• Molecular Weight: 322.31 g/mol

Description

2-((3-((2-Methoxyethoxy)carbonyl)-2-methylbenzofuran-5-yl)oxy)propanoic acid, also known as MPA, is a synthetic compound that has been widely used in scientific research. MPA is a potent inhibitor of prostaglandin synthesis and has been shown to have anti-inflammatory and analgesic properties.

Scientific Research Applications

Environmental Fate and Behavior

Organic compounds, including parabens and their derivatives, have been extensively studied for their occurrence, fate, and behavior in aquatic environments. Such compounds, mainly used as preservatives, show weak endocrine disruptor activities. Despite treatments eliminating them well from wastewater, they are always present at low concentration levels in effluents, reflecting continuous environmental introduction through consumer product usage. Studies suggest the need for further research on the toxicity of chlorinated by-products of these compounds found in water bodies (Haman, Dauchy, Rosin, & Munoz, 2015).

Pharmacological Characteristics

Research on the pharmacological characteristics of vanillic acid, a dihydroxybenzoic acid analog, highlights its antioxidant, anti-inflammatory, and neuroprotective properties. The potential of such compounds in the treatment of various diseases underscores the importance of understanding their pharmacological impacts, particularly on oxidative stress-induced neurodegeneration (Ingole et al., 2021).

Antioxidant Activity Analysis

The study of antioxidants, including hydroxycinnamic acids and their implications in various fields, showcases the critical presentation of tests used to determine antioxidant activity. These methodologies are essential for assessing the potential of organic compounds in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).

Sustainable Access to New Materials

The conversion of plant biomass into furan derivatives, highlighting the synthesis and applications of 5-Hydroxymethylfurfural (HMF) and its derivatives, represents a critical area of research. These derivatives serve as feedstock for producing a wide range of materials, including polymers, fuels, and chemicals, showcasing the potential of organic compounds in sustainable materials science (Chernyshev, Kravchenko, & Ananikov, 2017).